N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C21H22FN3O3S/c1-14-12-15(2)21(16(3)13-14)29(27,28)23-10-11-25-20(26)9-8-19(24-25)17-4-6-18(22)7-5-17/h4-9,12-13,23H,10-11H2,1-3H3
• InChI Key: NXDYIZMEEONGRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)C
• Molecular Formula: C21H22FN3O3S
• Molecular Weight: 415.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridazine ring, a sulfonamide group, and a fluorophenyl group. It’s likely that this compound could have potential applications in medicinal chemistry or materials science, given the presence of these functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridazine ring, the fluorophenyl group, and the sulfonamide group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions occur. The pyridazine ring, the fluorophenyl group, and the sulfonamide group could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure.

Scientific Research Applications

Synthesis and Bioactivity Studies

The synthesis of N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide and its derivatives has been a topic of interest due to their potential bioactivity. One study explored the synthesis and bioactivity of new derivatives focusing on their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors. These compounds demonstrated interesting cytotoxic activities, indicating their potential for further anti-tumor activity studies. Moreover, some derivatives strongly inhibited human cytosolic isoforms, showcasing their potential in medicinal chemistry (Gul et al., 2016).

Antimicrobial and Anticancer Potential

Further research on derivatives of N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide revealed their antimicrobial activity against various bacteria and fungi. The structural modifications in these compounds were recognized through analytical and spectral studies, highlighting their role in developing new antimicrobial agents. Additionally, these compounds were evaluated for their potential anticancer activities, indicating a promising direction for the synthesis of new therapeutic agents (Sarvaiya et al., 2019).

Anti-Inflammatory and COX-2 Inhibition

Research on 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives, which share a similar sulfonamide structure, has shown that the introduction of a fluorine atom can significantly increase COX-2 potency and selectivity. This highlights the potential of structurally similar compounds for the development of selective COX-2 inhibitors, which could have implications for the design of new anti-inflammatory drugs (Hashimoto et al., 2002).

Enzyme Inhibition and Drug Development

A novel series of compounds related to N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,4,6-trimethylbenzenesulfonamide was synthesized for evaluation against MCF-7 cell lines and showed potent cytotoxicity, suggesting their utility as anticancer agents. The antibacterial and antifungal activities of these compounds were also tested, showing moderate activity compared to standard drugs. This research points towards the potential of these compounds in the development of new drugs with antimicrobial and anticancer properties (Naik et al., 2022).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound could involve exploring its potential applications in various fields, such as medicinal chemistry or materials science. This could involve studying its biological activity, its physical properties, or its reactivity.